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Compound of Interest

Compound Name: Bcl-2-IN-13

Cat. No.: B12382962

Disclaimer: A specific Safety Data Sheet (SDS) for a compound designated "Bcl-2-IN-13" could
not be located in the public domain. The proper disposal of any chemical is dictated by its
specific physical, chemical, and toxicological properties as outlined in its SDS. The following
information provides essential, general procedures for the safe disposal of potentially
hazardous chemical waste in a research environment. Researchers must consult the specific
SDS for any chemical they are handling and adhere to their institution's and local authorities'
waste management regulations.

l. Immediate Safety and Logistical Information

The disposal of laboratory chemical waste is a regulated process designed to ensure the safety
of personnel, the community, and the environment. Improper disposal can lead to hazardous
reactions, environmental contamination, and significant legal penalties. The foundational
document for the safe handling and disposal of any chemical is its Safety Data Sheet (SDS).

Core Principle: Never dispose of a chemical without first consulting its SDS and your
institution's Environmental Health and Safety (EHS) department.

Il. Step-by-Step Guidance for Chemical Waste
Disposal

The following is a general, procedural workflow for the proper management and disposal of
chemical waste generated in a laboratory setting.
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Step 1: Waste Identification and Characterization

e Consult the SDS: The SDS for the specific chemical is the primary source of information for
its hazards (e.qg., ignitability, corrosivity, reactivity, toxicity).

o Characterize Mixtures: If the waste is a mixture, all components must be identified and their
approximate concentrations listed. Incompatible chemicals must never be mixed in the same
waste container.

Step 2: Segregation of Waste

o Chemical waste must be segregated based on compatibility to prevent dangerous reactions.

[1]

o Common segregation categories include:

[¢]

Halogenated Solvents

[¢]

Non-Halogenated Solvents

o

Aqueous Acidic Waste

o

Aqueous Basic Waste

[¢]

Heavy Metal Waste

[¢]

Solid Chemical Waste

o Acutely Toxic Waste (P-listed)

Step 3: Proper Containerization

o Container Selection: Use containers that are chemically compatible with the waste. Plastic
containers are often preferred over glass to minimize the risk of breakage.[1] The original
chemical container is often a suitable choice for its waste.[2]

» Container Condition: Containers must be in good condition, free from leaks or external
contamination, and have a secure, leak-proof closure.[2][3]
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e Headspace: Leave adequate headspace in liquid waste containers (typically 10-20%) to
allow for vapor expansion.

Step 4: Labeling of Waste Containers

» All chemical waste containers must be properly labeled with a hazardous waste tag as soon
as waste is first added.[1][4]

e The label must include:
o The words "Hazardous Waste".[1]
o The full, unabbreviated names of all chemical constituents and their concentrations.[1]
o The date of waste generation (the date the first drop of waste was added).[1]
o The name and contact information of the Principal Investigator.[1]
o The specific location (building and room number) where the waste was generated.[1]
o Appropriate hazard pictograms (e.g., flammable, corrosive, toxic).[1]

Step 5: Accumulation and Storage

e Waste must be accumulated at or near the point of generation in a designated "Satellite
Accumulation Area" (SAA).[4]

e The SAA must be under the control of laboratory personnel and should be a secondary
containment system (e.g., a tray) to contain spills.

o Keep waste containers closed at all times, except when adding waste.[4]
Step 6: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) or equivalent department
to schedule a waste pickup.[4]
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e Do not transport hazardous waste outside of your laboratory; trained EHS personnel should
perform this task.[2]

o Disposal of chemicals down the sanitary sewer is prohibited unless you have explicit written
permission from EHS for a specific, non-hazardous substance.[1]

lll. Data Presentation: Regulatory Accumulation
Limits
The following table summarizes common quantitative limits for storing hazardous waste in a

Satellite Accumulation Area, as stipulated by regulations like the Resource Conservation and
Recovery Act (RCRA).

Parameter Limit Regulation Source
Maximum Volume of University of Pennsylvania
55 gallons
Hazardous Waste EHRS[4]
Maximum Volume of Acutely 1 quart (liquid) or 1 kilogram University of Pennsylvania
Toxic Waste (P-list) (solid) EHRS[4]
12 months (provided volume University of Pennsylvania

Maximum Storage Time o
limits are not exceeded) EHRS[4]

IV. Mandatory Visualization: Chemical Waste
Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of chemical waste
from a laboratory.
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Caption: General workflow for laboratory chemical waste disposal.
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This guide provides a foundational understanding of the procedures required for the safe and
compliant disposal of chemical waste. For the specific handling of any Bcl-2 inhibitor or other
chemical, researchers must obtain the corresponding Safety Data Sheet and consult with their
institutional safety professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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